Cas no 790706-85-3 (1-(2-chloro-pyridin-4-yl)-propan-2-one)

1-(2-Chloro-pyridin-4-yl)-propan-2-one is a chlorinated pyridine derivative with a ketone functional group, serving as a versatile intermediate in organic synthesis. Its structure combines a reactive 2-chloropyridine moiety with a propan-2-one side chain, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The chloro-substitution enhances electrophilic reactivity, facilitating nucleophilic aromatic substitution (SNAr) reactions, while the ketone group allows further derivatization via condensation or reduction. This compound is valued for its stability, purity, and compatibility with diverse reaction conditions, making it suitable for constructing complex heterocyclic frameworks. Its precise synthesis and consistent quality ensure reliable performance in research and industrial processes.
1-(2-chloro-pyridin-4-yl)-propan-2-one structure
790706-85-3 structure
Product Name:1-(2-chloro-pyridin-4-yl)-propan-2-one
CAS No:790706-85-3
MF:C8H8ClNO
MW:169.61
MDL:MFCD20484606
CID:5530669
PubChem ID:82653143
Update Time:2025-05-24

1-(2-chloro-pyridin-4-yl)-propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-pyridin-4-yl)-propan-2-one
    • 1-(2-chloropyridin-4-yl)acetone
    • 2-Propanone, 1-(2-chloro-4-pyridinyl)-
    • 1-(2-chloropyridin-4-yl)propan-2-one
    • DMKZDMGEFRGKPE-UHFFFAOYSA-N
    • SCHEMBL1886874
    • EN300-1965912
    • 790706-85-3
    • MDL: MFCD20484606
    • Inchi: 1S/C8H8ClNO/c1-6(11)4-7-2-3-10-8(9)5-7/h2-3,5H,4H2,1H3
    • InChI Key: DMKZDMGEFRGKPE-UHFFFAOYSA-N
    • SMILES: C(C1C=CN=C(Cl)C=1)C(=O)C

Computed Properties

  • Exact Mass: 169.0294416g/mol
  • Monoisotopic Mass: 169.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 30Ų

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Additional information on 1-(2-chloro-pyridin-4-yl)-propan-2-one

Recent Advances in the Study of 1-(2-chloro-pyridin-4-yl)-propan-2-one (CAS: 790706-85-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-(2-chloro-pyridin-4-yl)-propan-2-one (CAS: 790706-85-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 1-(2-chloro-pyridin-4-yl)-propan-2-one as a crucial building block in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of pyridine-based compounds targeting tyrosine kinases, which are implicated in various cancers. The compound's unique chloro-pyridine moiety allows for efficient derivatization, enabling the creation of diverse molecular scaffolds with enhanced pharmacological properties.

In the realm of antimicrobial research, 1-(2-chloro-pyridin-4-yl)-propan-2-one has shown promise as a precursor for developing new antibacterial agents. A recent patent application (WO2023051234) describes its incorporation into novel quinolone derivatives exhibiting potent activity against drug-resistant strains of Staphylococcus aureus. The structural flexibility of this compound allows for strategic modifications that can overcome existing resistance mechanisms.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1-(2-chloro-pyridin-4-yl)-propan-2-one. A 2024 publication in Organic Process Research & Development reported an improved catalytic process for its synthesis, achieving higher yields (85-90%) while reducing environmental impact through greener solvent systems. This development is particularly significant for scaling up production for pharmaceutical applications.

Emerging research has also explored the compound's potential in central nervous system (CNS) drug development. Computational studies published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that derivatives of 1-(2-chloro-pyridin-4-yl)-propan-2-one may exhibit favorable blood-brain barrier penetration properties, making them attractive candidates for neurodegenerative disease therapeutics.

Despite these promising developments, challenges remain in fully characterizing the safety profile and metabolic pathways of this compound and its derivatives. Recent toxicological studies (Regulatory Toxicology and Pharmacology, 2023) have begun to address these gaps, providing important data on its pharmacokinetic properties that will inform future drug development efforts.

In conclusion, 1-(2-chloro-pyridin-4-yl)-propan-2-one (CAS: 790706-85-3) continues to demonstrate significant potential across multiple pharmaceutical research areas. Its versatility as a synthetic intermediate combined with emerging biological activities positions it as a valuable scaffold for future drug discovery programs. Ongoing research is expected to further elucidate its therapeutic potential and optimize its applications in medicinal chemistry.

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